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Compound of Interest

N-(2-Methoxypyridin-3-
Compound Name:
yl)pivalamide

Cat. No.: B173459

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring a safe working
environment and maintaining regulatory compliance. This guide provides a detailed protocol for
the safe disposal of N-(2-Methoxypyridin-3-yl)pivalamide. While a specific Safety Data Sheet
(SDS) for N-(2-Methoxypyridin-3-yl)pivalamide is not readily available, the following
procedures are based on established best practices for the disposal of analogous chemical
compounds, including pyridine and pivalamide derivatives, and general laboratory hazardous
waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle N-(2-Methoxypyridin-3-
yl)pivalamide with the appropriate safety measures. Always consult your institution's
Environmental Health and Safety (EHS) department for specific protocols.

o Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be
conducted before handling. At a minimum, standard laboratory PPE, including a lab coat,
safety goggles, and chemical-resistant gloves (such as nitrile), should be worn.[1]

o Ventilation: All handling and preparation for disposal of this compound should be conducted
in a well-ventilated area, preferably within a certified chemical fume hood to minimize the risk
of inhalation.[1][2]
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o Spill Management: In the event of a spill, it should be contained using an inert absorbent
material like sand or vermiculite.[1] The contained material should then be transferred to a
sealed and appropriately labeled container for disposal as hazardous waste.

Disposal Protocol for N-(2-Methoxypyridin-3-
yl)pivalamide

As a research-grade chemical with potential biological activity, N-(2-Methoxypyridin-3-
yl)pivalamide should be treated as hazardous waste. Under no circumstances should it be
disposed of down the drain or in regular solid waste.[1][3]

Step 1: Waste Identification and Segregation
o Properly identify the waste as N-(2-Methoxypyridin-3-yl)pivalamide.

o Segregate the waste from other laboratory waste streams to prevent accidental mixing with
incompatible materials.[3][4] It is crucial to avoid mixing with strong acids, bases, or oxidizing
agents.

Step 2: Containerization

o Collect all waste containing N-(2-Methoxypyridin-3-yl)pivalamide, including any unused
compound, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a
designated and clearly labeled hazardous waste container.[4][5]

o Ensure the container is made of a compatible material, is in good condition, and can be
securely sealed.[3][4]

Step 3: Labeling

o Label the hazardous waste container with the full chemical name: "N-(2-Methoxypyridin-3-
yl)pivalamide”.

 Include the appropriate hazard warnings. Based on similar compounds, this may include
"Harmful if swallowed" and "Causes serious eye irritation."
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« Indicate the date accumulation started and the responsible researcher's name and contact
information.

Step 4: Storage

o Store the sealed and labeled hazardous waste container in a designated, secure satellite
accumulation area within the laboratory.

e This area should be away from general laboratory traffic and incompatible materials.[4]
Step 5: Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.[1]

o The likely method of disposal for this type of organic compound is incineration at a permitted
hazardous waste facility.[6]

Quantitative Data and Chemical Properties
Summary

While specific experimental data for N-(2-Methoxypyridin-3-yl)pivalamide is limited, the table
below summarizes key information based on available data for the compound and its structural
analogs.
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Property Value/information Source/Comment
Molecular Formula C11H16N202 CymitQuimica[7]
Molecular Weight 208.261 g/mol CymitQuimica[7]
) ] Inferred from similar
Physical State Solid
compounds.
Purity 95% CymitQuimica[7]
CAS Number 125867-19-8 CymitQuimica[7]
FPRBOVWSWSYETA- o
InChl Key CymitQuimica[7]
UHFFFAOYSA-N
Store in a cool, dry, well- )
] General recommendation for
Storage ventilated area away from

incompatible substances.

chemical reagents.[4]

Disposal Method

Incineration via a licensed
hazardous waste disposal

service.

Best practice for organic

research chemicals.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-(2-Methoxypyridin-3-yl)pivalamide.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.jubilantingrevia.com/uploads/files/5f_0001GjGhs13Div.2sdsPyridine1degree.pdf
https://www.benchchem.com/product/b173459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
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Caption: Disposal workflow for N-(2-Methoxypyridin-3-yl)pivalamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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